Cas no 1368062-49-0 (1,7-Dibromoisoquinoline)

• Product Name: 1,7-Dibromoisoquinoline
• CAS No: 1368062-49-0
• MF: C₉H₅Br₂N
• MW: 286.950700521469
• CID: 4697395
• Update Time: 2025-10-24

1,7-Dibromoisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,7-DIBROMOISOQUINOLINE
• 1,7-Dibromoisoquinoline

• Inchi： 1S/C9H5Br2N/c10-7-2-1-6-3-4-12-9(11)8(6)5-7/h1-5H
• InChI Key： GGZBNOYQINRFKW-UHFFFAOYSA-N
• SMILES： BrC1C2C=C(C=CC=2C=CN=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Topological Polar Surface Area: 12.9

Additional information on 1,7-Dibromoisoquinoline

Introduction to 1,7-Dibromoisoquinoline (CAS No. 1368062-49-0)

1,7-Dibromoisoquinoline, with the chemical identifier CAS No. 1368062-49-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic molecule, featuring bromine substituents at the 1 and 7 positions of the isoquinoline scaffold, has garnered considerable attention due to its versatile structural and functional properties. The compound’s unique electronic and steric characteristics make it a valuable intermediate in synthesizing complex molecules, particularly in medicinal chemistry and materials science.

The isoquinoline core is a well-known motif in natural products and pharmacologically active agents, with derivatives exhibiting a broad spectrum of biological activities. The introduction of bromine atoms at specific positions enhances the reactivity of the molecule, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other transformations. These modifications have opened up new avenues for designing novel therapeutic agents targeting various diseases.

In recent years, 1,7-Dibromoisoquinoline has been extensively studied for its potential applications in drug discovery. Researchers have leveraged its structural framework to develop inhibitors of enzymes involved in cancer metabolism, bacterial infections, and neurodegenerative disorders. The brominated isoquinoline derivatives exhibit promising inhibitory effects on kinases and other therapeutic targets, making them attractive candidates for further development.

One of the most compelling aspects of 1,7-Dibromoisoquinoline is its role as a precursor in synthesizing more complex isoquinoline-based scaffolds. The bromine atoms serve as handles for palladium-catalyzed cross-coupling reactions, enabling the construction of polycyclic aromatic systems with intricate architectures. These advanced molecular architectures are often essential for achieving high affinity and selectivity in drug design.

Recent advances in computational chemistry have further highlighted the utility of 1,7-Dibromoisoquinoline as a building block. Molecular modeling studies have demonstrated that subtle modifications to its structure can significantly alter its binding interactions with biological targets. This insight has guided the rational design of new analogs with enhanced pharmacological properties.

The synthesis of 1,7-Dibromoisoquinoline typically involves bromination reactions on isoquinoline or its derivatives. Modern synthetic methodologies emphasize green chemistry principles, employing catalytic systems that minimize waste and improve atom economy. Such approaches align with the growing emphasis on sustainable practices in chemical manufacturing.

In addition to pharmaceutical applications, 1,7-Dibromoisoquinoline has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for developing luminescent probes and sensors. These materials could find applications in bioimaging and environmental monitoring.

The future prospects of 1,7-Dibromoisoquinoline are vast, driven by ongoing research into its derivatives and synthetic applications. As computational tools become more sophisticated and synthetic techniques evolve, the potential for discovering novel compounds based on this scaffold will continue to expand. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for society.

In conclusion, 1,7-Dibromoisoquinoline (CAS No. 1368062-49-0) represents a cornerstone in modern chemical research. Its unique structural features and reactivity make it indispensable in drug discovery and materials science. As scientists continue to explore its potential, we can expect further breakthroughs that will shape the future of medicine and technology.